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Compound of Interest

Compound Name: 3-Iodo-1-methyl-1H-indazol-4-ol

CAS No.: 1823931-40-3

Cat. No.: B11850530

Get Quote

Part 1: Executive Summary & Chemical Identity[1]
3-Iodo-1-methyl-1H-indazol-4-ol is a high-value heterocyclic building block used primarily in

the discovery of kinase inhibitors (e.g., FGFR, VEGFR, and Aurora kinase families).[1][2] Its

structural uniqueness lies in its bifunctional nature: it possesses an electrophilic handle at the

C3 position (iodide) suitable for cross-coupling reactions, and a nucleophilic handle at the C4

position (hydroxyl), allowing for etherification or further derivatization to tune solubility and

steric fit within ATP-binding pockets.[2]

This guide details the physicochemical properties, validated synthetic pathways, and medicinal

chemistry applications of this compound, designed for researchers requiring high-purity

intermediates for structure-activity relationship (SAR) studies.[2]
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Property Specification

CAS Number 1823931-40-3

IUPAC Name 3-Iodo-1-methyl-1H-indazol-4-ol

Molecular Formula C₈H₇IN₂O

Molecular Weight 274.06 g/mol

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, DMF; sparingly soluble in

DCM

pKa (Calculated) ~9.2 (Phenolic OH)

SMILES CN1N=C(I)C2=C(O)C=CC=C21

Key Precursor 1-Methyl-1H-indazol-4-ol (CAS 144528-23-4)

Part 2: Synthetic Methodology & Protocols[1][2]
The synthesis of 3-Iodo-1-methyl-1H-indazol-4-ol requires precise regiochemical control.[1][2]

The most robust route involves the direct electrophilic iodination of the 1-methyl-1H-indazol-4-ol

scaffold.[1][2] This approach avoids the regioselectivity issues associated with methylating 3-

iodo-1H-indazol-4-ol, which often yields mixtures of N1 and N2 isomers.[1][2]

Reaction Logic
The C3 position of the indazole ring is the most electron-rich site, making it highly susceptible

to electrophilic aromatic substitution (EAS).[2] However, the presence of the electron-donating

hydroxyl group at C4 activates the benzene ring (specifically C5 and C7).[2] To ensure

exclusive C3-iodination, mild conditions and controlled stoichiometry are required to prevent

over-iodination on the benzenoid ring.[1][2]

Validated Protocol: Direct Iodination
Objective: Synthesis of 3-Iodo-1-methyl-1H-indazol-4-ol from 1-methyl-1H-indazol-4-ol.

Reagents:
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Substrate: 1-Methyl-1H-indazol-4-ol (1.0 eq)

Iodinating Agent: N-Iodosuccinimide (NIS) (1.05 eq) or I₂/KOH (1.1 eq)[1][2]

Solvent: Acetonitrile (ACN) or DMF[1][2]

Temperature: 0°C to Room Temperature (RT)

Step-by-Step Methodology:

Preparation: Charge a flame-dried round-bottom flask with 1-Methyl-1H-indazol-4-ol (10

mmol, 1.48 g) and dissolve in anhydrous Acetonitrile (50 mL). Ensure the system is under an

inert atmosphere (N₂ or Ar).[2][3]

Addition: Cool the solution to 0°C. Slowly add N-Iodosuccinimide (NIS) (10.5 mmol, 2.36 g)

portion-wise over 15 minutes. Note: Slow addition prevents localized high concentrations

that could lead to di-iodination.[1][2]

Reaction: Allow the mixture to warm to RT naturally and stir for 2–4 hours.

Self-Validation Check: Monitor by TLC (50% EtOAc/Hexane) or LC-MS.[1][2] The starting

material (M+H 149) should disappear, replaced by the product peak (M+H 275).

Quench: Dilute the reaction mixture with EtOAc (100 mL) and wash with 10% aqueous

sodium thiosulfate (Na₂S₂O₃) to remove excess iodine/succinimide byproducts.

Workup: Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and

concentrate under reduced pressure.

Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography

(SiO₂, gradient 0–40% EtOAc in Hexanes).

Yield Expectation: 85–92% isolated yield.

Alternative Route: Demethylation Strategy
If the 4-hydroxy precursor is unavailable, the synthesis can proceed from 3-iodo-4-methoxy-1-

methyl-1H-indazole using Boron Tribromide (BBr₃) in DCM at -78°C to 0°C.[1][2] This route is

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.bldpharm.com/products/52088-10-5.html
https://www.chemsrc.com/cas/89333-12-0_195872.html
https://www.bldpharm.com/products/52088-10-5.html
https://www.chemsrc.com/cas/89333-12-0_195872.html
https://www.chemsrc.com/cas/89333-12-0_195872.html
https://pdf.benchchem.com/1613/Application_Notes_and_Protocols_for_3_Iodo_6_methyl_4_nitro_1H_indazole.pdf
https://www.bldpharm.com/products/52088-10-5.html
https://www.chemsrc.com/cas/89333-12-0_195872.html
https://www.bldpharm.com/products/52088-10-5.html
https://www.chemsrc.com/cas/89333-12-0_195872.html
https://www.bldpharm.com/products/52088-10-5.html
https://www.chemsrc.com/cas/89333-12-0_195872.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11850530?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


longer but offers higher protection for the phenol during harsh upstream steps.

Part 3: Medicinal Chemistry Applications[1][6][7]
Structural Utility (SAR)
In drug discovery, the 3-iodo-1-methyl-1H-indazol-4-ol scaffold serves as a "linchpin"

intermediate.[1][2]

C3-Iodine: Enables Suzuki-Miyaura coupling to introduce aryl/heteroaryl groups, extending

into the hydrophobic pocket of kinase enzymes.[1][2]

C4-Hydroxyl: Allows for the attachment of solubilizing chains (e.g., morpholine/piperazine

linkers) or hydrogen-bond acceptors via Mitsunobu or alkylation reactions.[1][2]

Workflow Visualization
The following diagram illustrates the synthetic flow and downstream functionalization logic.

1-Methyl-1H-indazol-4-ol
(CAS 144528-23-4)

3-Iodo-1-methyl-1H-indazol-4-ol
(CAS 1823931-40-3)

 0°C -> RT, 4h

NIS / ACN
(Electrophilic Iodination)

Suzuki Coupling (C3)
(Ar-B(OH)2, Pd cat.) Functionalization A

O-Alkylation (C4)
(R-X, K2CO3)

 Functionalization B

Kinase Inhibitor
Candidate

Click to download full resolution via product page

Caption: Synthetic pathway from precursor to final kinase inhibitor candidate, highlighting the

bifunctional utility of the core.

Part 4: Safety & Handling (E-E-A-T)[2]
Hazard Identification: As a halogenated heterocycle, treat as a potential skin and eye irritant

(H315, H319). The iodine content makes it light-sensitive.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b11850530/docs?utm_src=pdf-body#technical-guide-3-iodo-1-methyl-1h-indazol-4-ol
https://www.bldpharm.com/products/52088-10-5.html
https://www.chemsrc.com/cas/89333-12-0_195872.html
https://www.bldpharm.com/products/52088-10-5.html
https://www.chemsrc.com/cas/89333-12-0_195872.html
https://www.bldpharm.com/products/52088-10-5.html
https://www.chemsrc.com/cas/89333-12-0_195872.html
https://www.benchchem.com/product/b11850530/docs?utm_src=pdf-body-img#technical-guide-3-iodo-1-methyl-1h-indazol-4-ol
https://www.bldpharm.com/products/52088-10-5.html
https://www.chemsrc.com/cas/89333-12-0_195872.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11850530?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store at 2–8°C under inert gas (Argon/Nitrogen) to prevent oxidative degradation or

deiodination. Protect from light.[1]

Stability: Stable under standard laboratory conditions but may decompose upon prolonged

exposure to strong acids or bases at elevated temperatures.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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